N-(3,5-dimethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[5-(2-fluorophenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C17H16FN5O/c1-11-7-12(2)9-13(8-11)19-16(24)10-23-21-17(20-22-23)14-5-3-4-6-15(14)18/h3-9H,10H2,1-2H3,(H,19,24)
• InChI Key: LOVWPHFOJNLWJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3F)C
• Molecular Formula: C17H16FN5O
• Molecular Weight: 325.34 g/mol

Description

N-(3,5-dimethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in the field of medicine. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide involves the inhibition of cyclooxygenase-2 (COX-2) enzyme. This enzyme is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been found to exhibit neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide has several advantages for lab experiments. It is easy to synthesize and has a high purity level, making it ideal for use in various research studies. However, one limitation of this compound is that it may exhibit different effects in humans compared to animal models, which may limit its clinical application.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide. One direction is to investigate its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as a treatment for cancer, as it has been found to exhibit anti-tumor properties. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide involves the reaction of 3,5-dimethylaniline with 2-fluorobenzoyl chloride to obtain 3,5-dimethyl-N-(2-fluorobenzoyl)aniline. This intermediate is then reacted with sodium azide and copper (I) iodide to obtain the final product.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide has been extensively studied for its potential application in the treatment of various medical conditions. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs.